(2Z)-2-[(3,5-difluorophenyl)imino]-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3,5-difluorophenyl)imino-N-(1,3-thiazol-2-yl)chromene-3-carboxamide
• InChI: InChI=1S/C19H11F2N3O2S/c20-12-8-13(21)10-14(9-12)23-18-15(17(25)24-19-22-5-6-27-19)7-11-3-1-2-4-16(11)26-18/h1-10H,(H,22,24,25)
• InChI Key: XNEBKMWWYMPFHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NC3=CC(=CC(=C3)F)F)O2)C(=O)NC4=NC=CS4
• Molecular Formula: C19H11F2N3O2S
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the chromene and thiazole rings and the introduction of the difluorophenyl group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The chromene and thiazole rings, along with the difluorophenyl group, would contribute to this complexity. These groups could potentially engage in various interactions, such as hydrogen bonding or pi-stacking, which could influence the compound’s properties and behavior.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the chromene and thiazole rings and the difluorophenyl group. These groups could potentially participate in various chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be influenced by its molecular structure. The presence of the chromene and thiazole rings and the difluorophenyl group could potentially affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. The chromene and thiazole rings, along with the difluorophenyl group, could potentially interact with various proteins or other biological molecules, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate precautions should be taken when handling it to minimize potential risks.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential biological activities. This could include studies to optimize its synthesis, investigations of its interactions with various biological targets, and assessments of its potential therapeutic applications.